Cas no 1863294-90-9 (1-(2-Methoxypyridin-4-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2-Methoxypyridin-4-yl)cyclobutane-1-carbonitrile
• CAS No: 1863294-90-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6431112
• PubChem ID: 130544233
• Update Time: 2025-10-28

1-(2-Methoxypyridin-4-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1863294-90-9
• 1-(2-methoxypyridin-4-yl)cyclobutane-1-carbonitrile
• EN300-1852449
• SCHEMBL23215086
• 1-(2-Methoxypyridin-4-yl)cyclobutane-1-carbonitrile

• Inchi： 1S/C11H12N2O/c1-14-10-7-9(3-6-13-10)11(8-12)4-2-5-11/h3,6-7H,2,4-5H2,1H3
• InChI Key： PZSNNGNIEYFXMA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CN=1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.9Ų

Additional information on 1-(2-Methoxypyridin-4-yl)cyclobutane-1-carbonitrile

1-(2-Methoxypyridin-4-yl)cyclobutane-1-carbonitrile: A Comprehensive Overview

The compound 1-(2-Methoxypyridin-4-yl)cyclobutane-1-carbonitrile (CAS No. 1863294-90-9) is a fascinating molecule with a unique structure and promising applications in various fields. This compound is characterized by its cyclobutane ring fused with a pyridine derivative, which contributes to its distinctive chemical properties. The presence of the methoxy group at the 2-position of the pyridine ring and the cyano group at the cyclobutane position further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of 1-(2-Methoxypyridin-4-yl)cyclobutane-1-carbonitrile in drug discovery and materials science. Its ability to act as a versatile building block in organic synthesis has made it a valuable compound in medicinal chemistry. Researchers have explored its role in the development of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The cyclobutane ring, known for its strained geometry, has been shown to enhance the binding affinity of this compound to specific biological targets, making it a promising candidate for therapeutic applications.

In terms of synthesis, 1-(2-Methoxypyridin-4-yl)cyclobutane-1-carbonitrile can be prepared through various routes, including cyclization reactions and coupling strategies. One notable approach involves the reaction of 2-methoxypyridine derivatives with alkylating agents under specific conditions to form the cyclobutane ring. The introduction of the cyano group can be achieved through nucleophilic substitution or other functional group transformations, depending on the desired outcome. These synthetic methods have been optimized in recent studies to improve yield and selectivity, making this compound more accessible for large-scale applications.

The structural uniqueness of 1-(2-Methoxypyridin-4-yl)cyclobutane-1-carbonitrile also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been explored in coordination chemistry, where it serves as a ligand in the construction of metal-organic frameworks (MOFs) and other porous materials. These materials have potential uses in gas storage, catalysis, and sensing technologies, further underscoring the versatility of this compound.

From an environmental perspective, 1-(2-Methoxypyridin-4-yl)cyclobutane-1-carbonitrile has been studied for its biodegradability and ecological impact. Recent research indicates that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in aquatic environments. This finding is significant for industries involved in chemical manufacturing, as it provides insights into sustainable practices and waste management strategies.

In conclusion, 1-(2-Methoxypyridin-4-yl)cyclobutane-1-carbonitrile (CAS No. 1863294-90-9) is a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure, synthetic accessibility, and functional properties make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new aspects of its chemistry and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.